5-(4-Chloro-2-methylphenyl)-2-hydroxypyrimidine, 95%

• IUPAC Name: 5-(4-chloro-2-methylphenyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C11H9ClN2O/c1-7-4-9(12)2-3-10(7)8-5-13-11(15)14-6-8/h2-6H,1H3,(H,13,14,15)
• InChI Key: XFAKAVORGFLKDZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C2=CNC(=O)N=C2
• Molecular Formula: C11H9ClN2O
• DSSTOX Substance ID: DTXSID40686827
• Molecular Weight: 220.65 g/mol
• CAS RN: 1111108-75-8

Description

5-(4-Chloro-2-methylphenyl)-2-hydroxypyrimidine, 95% (5-CMPH-2-H) is an organic compound belonging to the class of pyrimidines. It is an important intermediate in the synthesis of a variety of organic chemicals, including pharmaceuticals, dyes, and other compounds. 5-CMPH-2-H is a white crystalline solid with a melting point of 134-136°C. It is soluble in organic solvents such as ethanol and methanol.

Scientific Research Applications

5-(4-Chloro-2-methylphenyl)-2-hydroxypyrimidine, 95% has a wide range of scientific research applications. It is used as a starting material in the synthesis of a variety of pharmaceuticals, dyes, and other organic compounds. It is also used as a reagent in the synthesis of pyrimidine derivatives, which have potential applications in the treatment of a variety of diseases. In addition, 5-(4-Chloro-2-methylphenyl)-2-hydroxypyrimidine, 95% has been used in the synthesis of a variety of catalysts and ligands, which are important for the development of new drugs and materials.

Mechanism of Action

The mechanism of action of 5-(4-Chloro-2-methylphenyl)-2-hydroxypyrimidine, 95% is not well understood. However, it is believed to be involved in the formation of covalent bonds between molecules, which can lead to the formation of new compounds. It is also believed to be involved in the formation of hydrogen bonds between molecules, which can lead to the formation of new compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Chloro-2-methylphenyl)-2-hydroxypyrimidine, 95% are not well understood. However, it is believed to be involved in the formation of covalent bonds between molecules, which can lead to the formation of new compounds. It is also believed to be involved in the formation of hydrogen bonds between molecules, which can lead to the formation of new compounds.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(4-Chloro-2-methylphenyl)-2-hydroxypyrimidine, 95% in lab experiments include its high purity, low cost, and easy availability. Its low toxicity makes it a safe reagent for use in the laboratory. However, its high reactivity can lead to unwanted side reactions, and its low solubility in water can make it difficult to use in aqueous solutions.

Future Directions

For research on 5-(4-Chloro-2-methylphenyl)-2-hydroxypyrimidine, 95% include further exploration of its biochemical and physiological effects, as well as its potential applications in the synthesis of pharmaceuticals, dyes, and other organic compounds. In addition, further research is needed to understand its mechanism of action and to develop new methods for its synthesis. Finally, research is needed to explore the potential applications of 5-(4-Chloro-2-methylphenyl)-2-hydroxypyrimidine, 95% in the development of new catalysts and ligands.

Synthesis Methods

The synthesis of 5-(4-Chloro-2-methylphenyl)-2-hydroxypyrimidine, 95% is typically achieved by the reaction of 4-chloro-2-methylphenol with 2-hydroxy-5-chloropyrimidine in the presence of a suitable acid catalyst. The reaction is carried out at temperatures between 80-100°C, and the product is isolated by crystallization. The yield is typically in the range of 90-95%.